3,4-Dimethylpiperazine-1-sulfonyl chloride

• Molecular Formula: C6H13ClN2O2S
• Molecular Weight: 212.70 g/mol
• IUPAC Name: 3,4-dimethylpiperazine-1-sulfonyl chloride
• InChI: InChI=1S/C6H13ClN2O2S/c1-6-5-9(12(7,10)11)4-3-8(6)2/h6H,3-5H2,1-2H3
• InChI Key: AAHJVXXTXILKQW-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1C)S(=O)(=O)Cl

Description

3,4-Dimethylpiperazine-1-sulfonyl chloride is a sulfonylated piperazine derivative characterized by a sulfonyl chloride functional group attached to the piperazine ring at position 1, with methyl substituents at positions 3 and 4. Piperazine-based compounds are widely recognized as privileged structures in medicinal chemistry due to their versatile binding capabilities to biological targets, including receptors and enzymes . Sulfonyl chlorides, in particular, serve as critical intermediates in synthesizing sulfonamides, which are prevalent in pharmaceuticals with antibacterial, antifungal, and antitumor activities .

Preparation Methods

The synthesis of 3,4-Dimethylpiperazine-1-sulfonyl chloride typically involves the reaction of 3,4-dimethylpiperazine with chlorosulfonic acid. The reaction is carried out under controlled conditions to ensure the formation of the desired sulfonyl chloride derivative. Industrial production methods may involve the use of automated systems to handle the reagents and control the reaction conditions, ensuring high yield and purity of the final product .

Chemical Reactions Analysis

Sulfonamide Formation

The compound reacts with primary/secondary amines in the presence of bases (e.g., triethylamine) to form sulfonamides. For example:

$$\text{3,4-Dimethylpiperazine-1-sulfonyl chloride} + \text{Amine} \rightarrow \text{Sulfonamide}$$

This reaction is critical in medicinal chemistry for synthesizing inhibitors, such as coupling with indoline derivatives .

Sulfonate Esters

Reaction with alcohols under nucleophilic conditions generates sulfonate esters. These intermediates are useful in protecting hydroxyl groups during organic transformations.

Sulfone Formation

Thiols react with the sulfonyl chloride to form sulfones via nucleophilic substitution. This reaction is analogous to sulfonamide synthesis but involves sulfur-based nucleophiles.

Multi-Step Syntheses

In complex syntheses, the compound serves as a precursor for piperazine derivatives. For example:

• Thionyl chloride treatment : Converts hydroxyl groups to chlorides .

• Coupling with amines : Forms sulfonamides or ureas using reagents like 4-dimethylaminopyridine .

• Reduction steps : Lithium aluminum hydride (LiAlH₄) is used to reduce intermediates to amines .

Reactions with Unsaturated Compounds

Sulfonyl chlorides can generate sulfenes, which react with alkenes/alkynes to form cycloadducts or adducts. While specific data for this compound is limited, analogous sulfonyl chlorides participate in such reactions under thermal or catalytic conditions .

Comparative Reaction Data

Reaction Type	Reagents/Conditions	Product	Yield Range	Sources
Sulfonamide Formation	Amines, bases (e.g., triethylamine)	Sulfonamides	60–90%
Sulfonate Esters	Alcohols, aprotic solvents	Sulfonate esters	Moderate
Sulfone Formation	Thiols, bases	Sulfones	Moderate
Multi-Step Syntheses	Thionyl chloride, LiAlH₄, coupling reagents	Piperazine derivatives	Varies
Sulfene-Mediated Additions	Alkenes/alkynes, thermal/catalytic conditions	Cycloadducts/adducts	Not quantified

Scientific Research Applications

3,4-Dimethylpiperazine-1-sulfonyl chloride is used in various scientific research applications, including:

Chemistry: It serves as a building block for the synthesis of more complex molecules, particularly in the development of pharmaceuticals.

Biology: It is used in the modification of biomolecules, such as peptides and proteins, to study their structure and function.

Medicine: The compound is involved in the development of new drugs, particularly those targeting specific enzymes or receptors.

Industry: It is used in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 3,4-Dimethylpiperazine-1-sulfonyl chloride involves its ability to react with nucleophiles, forming stable sulfonamide or sulfonate derivatives. These reactions can modify the activity of target molecules, such as enzymes or receptors, by altering their structure or function. The specific molecular targets and pathways involved depend on the context of its use in research or drug development .

Comparison with Similar Compounds

Substituent Variations on the Piperazine Core

• This substitution may enhance metabolic stability in drug candidates.
• 4-(Methylsulfonyl)piperazin-1-ium chloride : Features a methylsulfonyl group at position 4 and a chloride counterion. The absence of methyl groups on the piperazine ring results in lower steric bulk, favoring nucleophilic substitution reactions .
• 1-(3,4-Dichlorophenyl)piperazine Hydrochloride : Incorporates a dichlorophenyl group instead of a sulfonyl chloride. The electron-withdrawing chlorine atoms increase electrophilicity, altering reactivity compared to sulfonyl derivatives .

Sulfonyl Group Modifications

• 1-(3,4-Difluorobenzyl)-4-(4-methylphenylsulfonyl)piperazine : The 4-methylphenylsulfonyl (tosyl) group is bulkier than a methylsulfonyl group, influencing crystal packing via C–H···O and C–H···F interactions .
• 1-(3,4-Dimethoxyphenyl)sulfonylpiperazine : The methoxy substituents on the phenyl ring enhance solubility in polar solvents compared to alkyl-substituted analogs .

Physical and Crystallographic Properties

• Crystal Systems: 1-(3,4-Difluorobenzyl)-4-(4-methylphenylsulfonyl)piperazine crystallizes in a monoclinic system (space group P21/c) with unit cell dimensions a = 6.6680 Å, b = 36.0404 Å, c = 7.6093 Å . 4-(Methylsulfonyl)piperazin-1-ium chloride adopts a chair conformation with puckering amplitude Q = 0.5680 Å, stabilized by hydrogen bonds .

Biological Activity

3,4-Dimethylpiperazine-1-sulfonyl chloride is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological properties, mechanisms of action, and relevant case studies, supported by diverse research findings.

Chemical Structure and Properties

Molecular Formula: C₈H₁₈ClN₃O₂S
Molecular Weight: 221.76 g/mol
IUPAC Name: 3,4-dimethylpiperazine-1-sulfonyl chloride

The compound features a piperazine ring with two methyl groups at the 3 and 4 positions and a sulfonyl chloride group at the 1 position. This structure imparts unique reactivity and biological activity.

Antimicrobial Properties

Research indicates that compounds with sulfonamide functionalities exhibit antimicrobial activity. For instance, derivatives of sulfonamides have shown effectiveness against various bacteria and fungi. A study demonstrated that sulfonamide derivatives possess potent antibacterial properties against Gram-positive and Gram-negative bacteria due to their ability to inhibit dihydropteroate synthase, an enzyme critical for bacterial folate synthesis .

Enzyme Inhibition

The sulfonyl chloride group in this compound allows for covalent modification of target proteins, leading to enzyme inhibition. This mechanism is particularly relevant in the context of phosphodiesterase (PDE) inhibitors, where the compound can act as a dual pharmacophore that inhibits PDE activity while also interacting with muscarinic acetylcholine receptors (mAChRs) .

Case Studies

• Antiviral Activity : A recent study highlighted the potential of sulfonamide derivatives as inhibitors of the Yellow Fever Virus (YFV). Compounds structurally related to 3,4-Dimethylpiperazine-1-sulfonyl chloride were tested for their ability to inhibit YFV replication in vitro. The results suggested that these compounds could serve as a scaffold for developing new antiviral agents .
• Anticancer Properties : Another investigation focused on the anticancer potential of piperazine derivatives. It was found that certain modifications to the piperazine structure could enhance cytotoxicity against cancer cell lines, indicating a promising avenue for further research into its therapeutic applications .

The biological activity of 3,4-Dimethylpiperazine-1-sulfonyl chloride is largely attributed to its ability to form covalent bonds with nucleophilic sites on target proteins. The sulfonyl chloride group can react with thiol groups in proteins, leading to irreversible inhibition of enzymes involved in critical metabolic pathways. Additionally, the piperazine ring can facilitate interactions with various biological targets due to its conformational flexibility.

Comparative Analysis

Compound	Biological Activity	Mechanism
3,4-Dimethylpiperazine-1-sulfonyl chloride	Antibacterial, antiviral	Enzyme inhibition via covalent bonding
Sulfanilamide	Antibacterial	Inhibition of folate synthesis
RCB16003 (sulfonamide derivative)	Antiviral against YFV	Non-nucleoside reverse transcriptase inhibition